Cas no 2097912-69-9 (1-[3-({5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}oxy)azetidin-1-yl]-2-(thiophen-2-yl)ethan-1-one)

• Product Name: 1-[3-({5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}oxy)azetidin-1-yl]-2-(thiophen-2-yl)ethan-1-one
• CAS No: 2097912-69-9
• MF: C₁₅H₁₅N₅O₂S
• MW: 329.376900911331
• CID: 5469076
• Update Time: 2025-08-03

1-[3-({5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}oxy)azetidin-1-yl]-2-(thiophen-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[3-({5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}oxy)azetidin-1-yl]-2-(thiophen-2-yl)ethan-1-one
• 1-[3-[(5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)oxy]azetidin-1-yl]-2-thiophen-2-ylethanone
• 1-[3-({5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}oxy)azetidin-1-yl]-2-(thiophen-2-yl)ethan-1-one

• Inchi： 1S/C15H15N5O2S/c1-10-5-14(20-15(18-10)16-9-17-20)22-11-7-19(8-11)13(21)6-12-3-2-4-23-12/h2-5,9,11H,6-8H2,1H3
• InChI Key： NAWRPORDGFGHPO-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CC(N1CC(C1)OC1=CC(C)=NC2=NC=NN12)=O

Computed Properties

• Exact Mass: 329.09464591 g/mol
• Monoisotopic Mass: 329.09464591 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 329.4
• XLogP3: 1.5
• Topological Polar Surface Area: 101

Additional information on 1-[3-({5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}oxy)azetidin-1-yl]-2-(thiophen-2-yl)ethan-1-one

Compound CAS No. 2097912-69-9: 1-[3-({5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}oxy)azetidin-1-yl]-2-(thiophen-2-yl)ethan-1-one

The compound with CAS No. 2097912-69-9, named as 1-[3-{(5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}oxy)azetidin-1-yl]-2-(thiophen-2-yl)ethan-1-one, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound has garnered attention due to its unique structural features and promising pharmacological properties.

The molecular structure of this compound is characterized by the presence of a thiophene ring system, which is known for its aromaticity and stability. The thiophene moiety is attached to an ethanone group, creating a conjugated system that enhances the molecule's electronic properties. Additionally, the compound features a triazolopyrimidine ring system, which is a heterocyclic structure known for its ability to form hydrogen bonds and interact with biological targets such as enzymes and receptors.

Recent studies have highlighted the importance of heterocyclic compounds like 5-methyl-[1,2,4]triazolo[1,5-a]pyrimidine in drug design. These structures are often used as scaffolds for developing bioactive molecules due to their ability to modulate enzyme activity and cellular signaling pathways. The azetidine ring in this compound further adds complexity to the structure, potentially enhancing its pharmacokinetic properties such as absorption and bioavailability.

One of the most intriguing aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. The triazolopyrimidine moiety in this compound has been shown to exhibit inhibitory activity against several kinases, making it a promising candidate for further exploration in preclinical studies.

Moreover, the presence of the thiophene ring introduces additional electronic versatility to the molecule. Thiophene derivatives are known for their ability to act as electron-deficient aromatic systems, which can enhance their reactivity towards nucleophilic substitution reactions. This property could be exploited in designing molecules with improved selectivity and potency against specific biological targets.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. Key steps include the formation of the triazolopyrimidine ring system through condensation reactions and the subsequent attachment of the azetidine and thiophene moieties. The optimization of reaction conditions to ensure high yields and purity is crucial for large-scale production of this compound.

In terms of pharmacokinetics, preliminary studies suggest that this compound exhibits favorable absorption profiles in preclinical models. Its lipophilicity is balanced by its ability to form hydrogen bonds, which could enhance its permeability across biological membranes. However, further studies are required to fully characterize its pharmacokinetic properties and assess its suitability for therapeutic applications.

The safety profile of this compound is another critical factor that requires thorough investigation. While initial toxicity studies have not revealed any significant adverse effects at therapeutic doses, long-term safety assessments are necessary to evaluate its potential for chronic use or repeated dosing regimens.

In conclusion, CAS No. 2097912-69-9 represents a cutting-edge advancement in medicinal chemistry with significant potential for drug development. Its unique structural features and promising pharmacological properties make it an attractive candidate for further research into kinase inhibition and other therapeutic applications.